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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798

For Researchers, Scientists, and Drug Development Professionals

N-Isononylcyclohexylamine is a secondary amine with the chemical formula C15H31N. Its
structure consists of a cyclohexyl group and an isononyl group attached to a nitrogen atom.
This technical guide provides an overview of its known chemical properties, synthesis, and
safety information, with a focus on experimental methodologies.

Core Physicochemical Properties

Quantitative data for N-lsononylcyclohexylamine is not extensively available in publicly
accessible literature. The following table summarizes the available information.

Property Value Source
CAS Number 93963-89-4 [1]
Molecular Formula C15H31N [1]
Molar Mass 225.41 g/mol [1]

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of N-
Isononylcyclohexylamine are not available. However, standard methodologies for
characterizing liquid amines can be applied.
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Determination of Boiling Point

The boiling point of a liquid amine can be determined using methods such as distillation under
atmospheric or reduced pressure, as outlined in standard organic chemistry laboratory
manuals. The observed boiling point would then be corrected to standard pressure.

Measurement of Density

The density of liquid amines can be accurately measured using a pycnometer or a digital
density meter. The measurement should be performed at a controlled temperature, typically
20°C or 25°C.

Solubility Assessment

The solubility of N-lIsononylcyclohexylamine in various solvents (e.g., water, ethanol,
acetone, and nonpolar organic solvents) can be determined by adding the amine to a known
volume of the solvent at a specific temperature until saturation is reached. The concentration of
the saturated solution can then be determined by analytical methods such as gas
chromatography.

Synthesis of N-Isononylcyclohexylamine

A general and common method for the synthesis of secondary amines like N-
Isononylcyclohexylamine is through reductive amination. This process involves the reaction
of a primary amine (cyclohexylamine) with a ketone or aldehyde (a nonanone isomer) in the
presence of a reducing agent.
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Caption: General workflow for the synthesis of N-lsononylcyclohexylamine via reductive
amination.

Safety Information

For detailed safety and handling information, it is crucial to consult the Safety Data Sheet
(SDS) provided by the supplier. General safety precautions for handling amines include
working in a well-ventilated area, wearing appropriate personal protective equipment (gloves,
safety glasses), and avoiding contact with skin and eyes. Amines are typically basic and can be
corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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